Cas no 172875-70-6 (Dehydro N2-Triphenylmethyl Olmesartan Ethyl Ester)
Dehydro N2-Triphenylmethyl Olmesartan Ethyl Ester Chemical and Physical Properties
Names and Identifiers
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- Dehydro N2-Triphenylmethyl Olmesartan Ethyl Ester
- DEHYDRO N1-TRIPHENYLMETHYL OLMESARTAN ETHYL ESTER
- Ethyl 5-prop-1-en-2-yl-2-propyl-3-[[4-[2-(2-trityltetrazol-5-yl)phenyl]phenyl]methyl]imidazole-4-car
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- Inchi: 1S/C45H42N6O2/c1-5-18-40-46-41(32(3)4)42(44(52)53-6-2)50(40)31-33-27-29-34(30-28-33)38-25-16-17-26-39(38)43-47-49-51(48-43)45(35-19-10-7-11-20-35,36-21-12-8-13-22-36)37-23-14-9-15-24-37/h7-17,19-30H,3,5-6,18,31H2,1-2,4H3
- InChI Key: VYLXPGWIYOGFBT-UHFFFAOYSA-N
- SMILES: O(CC)C(C1=C(C(=C)C)N=C(CCC)N1CC1C=CC(=CC=1)C1=CC=CC=C1C1N=NN(C(C2C=CC=CC=2)(C2C=CC=CC=2)C2C=CC=CC=2)N=1)=O
Computed Properties
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 53
- Rotatable Bond Count: 14
- Complexity: 1110
- Topological Polar Surface Area: 87.7
Experimental Properties
- Density: 1.2±0.1 g/cm3
- Boiling Point: 864.8±75.0 °C at 760 mmHg
- Flash Point: 476.8±37.1 °C
- Vapor Pressure: 0.0±3.3 mmHg at 25°C
Dehydro N2-Triphenylmethyl Olmesartan Ethyl Ester Security Information
- Signal Word:warning
- Hazard Statement: H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
- Warning Statement: P264+P280+P305+P351+P338+P337+P313
- Safety Instruction: H303+H313+H333
- Storage Condition:storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)
Dehydro N2-Triphenylmethyl Olmesartan Ethyl Ester Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | D230420-500mg |
Dehydro N2-Triphenylmethyl Olmesartan Ethyl Ester |
172875-70-6 | 500mg |
$ 201.00 | 2023-09-08 | ||
| TRC | D230420-5g |
Dehydro N2-Triphenylmethyl Olmesartan Ethyl Ester |
172875-70-6 | 5g |
$ 1608.00 | 2023-09-08 | ||
| TRC | D230420-5000mg |
Dehydro N2-Triphenylmethyl Olmesartan Ethyl Ester |
172875-70-6 | 5g |
$1608.00 | 2023-05-18 |
Dehydro N2-Triphenylmethyl Olmesartan Ethyl Ester Related Literature
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Cheng Fang,Jinjian Wu,Zahra Sobhani,Md. Al Amin,Youhong Tang Anal. Methods, 2019,11, 163-170
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Chandran Rajendran,Govindaswamy Satishkumar,Charlotte Lang,Eric M. Gaigneaux Catal. Sci. Technol., 2020,10, 2583-2592
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Stephen P. Fletcher,Richard B. C. Jagt,Ben L. Feringa Chem. Commun., 2007, 2578-2580
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4. An amorphous lanthanum–iridium solid solution with an open structure for efficient water splitting†Wei Sun,Chenglong Ma,Xinlong Tian,Jianjun Liao,Ji Yang,Chengjun Ge,Weiwei Huang J. Mater. Chem. A, 2020,8, 12518-12525
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Lei Yang,Yuan Zeng,Haibo Wu,Chunwu Zhou,Lei Tao J. Mater. Chem. B, 2020,8, 1383-1388
Additional information on Dehydro N2-Triphenylmethyl Olmesartan Ethyl Ester
Comprehensive Overview of Dehydro N2-Triphenylmethyl Olmesartan Ethyl Ester (CAS No. 172875-70-6)
Dehydro N2-Triphenylmethyl Olmesartan Ethyl Ester (CAS No. 172875-70-6) is a pivotal intermediate in the synthesis of Olmesartan Medoxomil, a widely prescribed antihypertensive drug. This compound plays a critical role in pharmaceutical manufacturing, particularly in the production of angiotensin II receptor blockers (ARBs). With the increasing global prevalence of hypertension, the demand for high-quality intermediates like Dehydro N2-Triphenylmethyl Olmesartan Ethyl Ester has surged, making it a subject of significant interest among researchers and manufacturers alike.
The chemical structure of Dehydro N2-Triphenylmethyl Olmesartan Ethyl Ester features a triphenylmethyl (trityl) protecting group, which is essential for stabilizing the molecule during synthetic processes. This intermediate is synthesized through a series of controlled reactions, ensuring high purity and yield. Its CAS No. 172875-70-6 serves as a unique identifier in chemical databases, facilitating accurate tracking and regulatory compliance. Researchers often search for "Olmesartan intermediate synthesis" or "CAS 172875-70-6 applications," reflecting the compound's relevance in drug development.
In recent years, the pharmaceutical industry has emphasized green chemistry and sustainable practices. Dehydro N2-Triphenylmethyl Olmesartan Ethyl Ester aligns with these trends, as its synthesis can be optimized to reduce waste and energy consumption. This has led to increased inquiries about "eco-friendly synthesis of Olmesartan intermediates" and "CAS 172875-70-6 environmental impact." Manufacturers are also exploring novel catalytic methods to enhance the efficiency of producing this intermediate, addressing the growing demand for cost-effective and scalable solutions.
The versatility of Dehydro N2-Triphenylmethyl Olmesartan Ethyl Ester extends beyond hypertension treatment. Recent studies have investigated its potential in cardiovascular research, particularly in understanding the mechanisms of ARBs. Keywords like "Olmesartan intermediate in drug discovery" and "172875-70-6 research applications" highlight its expanding role in scientific exploration. Additionally, advancements in analytical techniques, such as HPLC and mass spectrometry, have improved the characterization of this compound, ensuring its quality and consistency in large-scale production.
Quality control is paramount in the pharmaceutical industry, and Dehydro N2-Triphenylmethyl Olmesartan Ethyl Ester is no exception. Regulatory agencies require rigorous testing to confirm its identity, purity, and stability. Searches for "CAS 172875-70-6 purity standards" and "Olmesartan intermediate specifications" reflect the industry's focus on compliance and safety. Furthermore, the compound's storage conditions—typically in a cool, dry environment—are critical to maintaining its integrity, a topic often queried by logistics and supply chain professionals.
Looking ahead, the demand for Dehydro N2-Triphenylmethyl Olmesartan Ethyl Ester is expected to grow, driven by the rising incidence of hypertension and the development of generic versions of Olmesartan Medoxomil. Innovations in synthetic chemistry and process optimization will likely dominate future research, with keywords like "scalable synthesis of 172875-70-6" and "cost-effective Olmesartan intermediates" gaining traction. As the pharmaceutical landscape evolves, this compound will remain a cornerstone in the production of life-saving medications.
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